Cas no 2138262-20-9 (5-[3-(1-Hydroxyethyl)azetidin-1-yl]thiophene-2-carbaldehyde)

• Product Name: 5-[3-(1-Hydroxyethyl)azetidin-1-yl]thiophene-2-carbaldehyde
• CAS No: 2138262-20-9
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6066463
• PubChem ID: 165453109
• Update Time: 2025-05-25

5-[3-(1-Hydroxyethyl)azetidin-1-yl]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-725994
• 2138262-20-9
• 5-[3-(1-hydroxyethyl)azetidin-1-yl]thiophene-2-carbaldehyde
• 5-[3-(1-Hydroxyethyl)azetidin-1-yl]thiophene-2-carbaldehyde

• Inchi： 1S/C10H13NO2S/c1-7(13)8-4-11(5-8)10-3-2-9(6-12)14-10/h2-3,6-8,13H,4-5H2,1H3
• InChI Key： PTFLTAUUQRPOMI-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1N1CC(C(C)O)C1

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.8Ų

Additional information on 5-[3-(1-Hydroxyethyl)azetidin-1-yl]thiophene-2-carbaldehyde

5-[3-(1-Hydroxyethyl)azetidin-1-yl]thiophene-2-carbaldehyde: A Comprehensive Overview

5-[3-(1-Hydroxyethyl)azetidin-1-yl]thiophene-2-carbaldehyde (CAS No. 2138262-20-9) is a complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an azetidine ring with a thiophene moiety and an aldehyde group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, catalysis, and advanced materials.

The azetidine ring in this compound is a four-membered cyclic amine, which is known for its rigidity and ability to form hydrogen bonds. This structural feature contributes to the molecule's stability and reactivity. The thiophene moiety, on the other hand, is an aromatic heterocycle that imparts electronic properties conducive to various chemical reactions. The combination of these groups creates a platform for exploring novel chemical transformations and interactions.

Recent studies have focused on the synthesis and characterization of 5-[3-(1-Hydroxyethyl)azetidin-1-yl]thiophene-2-carbaldehyde. Researchers have employed advanced techniques such as X-ray crystallography and computational modeling to understand its molecular geometry and electronic structure. These studies have revealed that the compound exhibits a planar conformation due to the aromaticity of the thiophene ring, which enhances its reactivity in certain chemical environments.

In terms of applications, this compound has shown promise in the development of new pharmaceutical agents. Its ability to form hydrogen bonds with biological molecules makes it a potential candidate for drug delivery systems or as a building block in medicinal chemistry. Additionally, the aldehyde group can be further functionalized to create derivatives with enhanced bioactivity or selectivity.

The synthesis of 5-[3-(1-Hydroxyethyl)azetidin-1-yl]thiophene-2-carbaldehyde involves a multi-step process that includes nucleophilic substitution, cyclization, and oxidation reactions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making it more accessible for large-scale production.

From an environmental perspective, researchers have also investigated the biodegradation pathways of this compound. Studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its environmental impact. This property is particularly important for its use in industrial applications where sustainability is a key consideration.

In conclusion, 5-[3-(1-Hydroxyethyl)azetidin-1-yl]thiophene-2-carbaldehyde (CAS No. 2138262-20-9) represents a fascinating example of how complex organic molecules can be tailored for diverse applications. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in modern chemistry research.